2-Cyclopentyl-4-methyl-1,3-thiazole-5-carboxylic acid
Overview
Description
“2-Cyclopentyl-4-methyl-1,3-thiazole-5-carboxylic acid” is a chemical compound with the molecular formula C10H13NO2S and a molecular weight of 211.28072 .
Molecular Structure Analysis
The molecular structure of “2-Cyclopentyl-4-methyl-1,3-thiazole-5-carboxylic acid” can be represented by the SMILES stringOC(=O)c1ncc(s1)C2CCCC2 . This indicates that the compound contains a thiazole ring attached to a carboxylic acid group and a cyclopentyl group.
Scientific Research Applications
Antimicrobial Applications
Thiazole derivatives have been recognized for their significant antimicrobial activity. They have been studied for their potential to combat various bacterial and fungal strains, which could make them valuable in the development of new antibiotics and antifungal agents .
Anticancer Research
Some thiazole derivatives are being explored for their anticancer properties. For example, tiazofurin is a thiazole derivative that has shown promise as an anticancer agent .
Agricultural Uses
In agriculture, thiazole compounds can be used to develop new pesticides or growth regulators, contributing to crop protection and yield improvement .
Cosmetic Industry
Thiazole derivatives may find applications in the cosmetic industry due to their potential use in various skincare products and formulations .
Catalysis
These compounds can serve as ligands in coupling reactions catalyzed by transition metals, which is important in the field of catalysis .
Material Science
Thiazoles are used in the mass manufacture of light-emitting diodes (LEDs), photochromes, molecular switches, and nonlinear optical materials, indicating their role in advanced material science applications .
Pharmaceutical Development
Beyond their antimicrobial and anticancer potential, thiazole derivatives are key components in synthesizing pharmaceuticals and biologically active natural compounds .
Dyes and Metal Complexes
Thiazole derivatives are utilized in dyes and their metal complexes, which have various applications including scientific research tools, industrial processes, and more .
properties
IUPAC Name |
2-cyclopentyl-4-methyl-1,3-thiazole-5-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO2S/c1-6-8(10(12)13)14-9(11-6)7-4-2-3-5-7/h7H,2-5H2,1H3,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WZSPRJATXFKXHP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=N1)C2CCCC2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13NO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Cyclopentyl-4-methyl-1,3-thiazole-5-carboxylic acid | |
CAS RN |
472805-45-1 |
Source
|
| Record name | 2-cyclopentyl-4-methyl-1,3-thiazole-5-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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